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Compound of Interest

Compound Name: Thianthrene 5-oxide

Cat. No.: B189080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of thianthrene 5-oxide, a pivotal reagent in

modern organic synthesis. This document details its chemical identifiers, synthesis protocols,

and its significant role as a precursor for late-stage C-H functionalization, a technique of

paramount importance in drug discovery and materials science.

Core Identifiers and Properties
Thianthrene 5-oxide is a heterocyclic compound containing a central dithiin ring system with

one of the sulfur atoms oxidized. Its unique structure underpins its utility in synthetic chemistry.
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Identifier Value

CAS Number 2362-50-7[1][2][3][4][5]

Molecular Formula C₁₂H₈OS₂[1][4][6]

Molecular Weight 232.32 g/mol [1][4]

PubChem CID 73220[5][6]

InChI
InChI=1S/C12H8OS2/c13-15-11-7-3-1-5-

9(11)14-10-6-2-4-8-12(10)15/h1-8H[1][4][6]

InChIKey NYVGTLXTOJKHJN-UHFFFAOYSA-N[1][4][6]

Canonical SMILES C1=CC=C2C(=C1)SC3=CC=CC=C3S2=O[6][7]

Appearance White to light yellow powder or crystals[2][3]

Melting Point 142.0 to 146.0 °C[2][3]

Purity >98.0% (GC)[2][3]

Experimental Protocols
The primary synthetic route to thianthrene 5-oxide is through the controlled oxidation of

thianthrene. Below are detailed experimental protocols for its preparation.

Protocol 1: Oxidation of Thianthrene with Iron(III) Nitrate
Nonahydrate
This protocol describes a robust and scalable method for the synthesis of thianthrene 5-oxide.

Materials:

Thianthrene

Dichloromethane (DCM)

Sodium bromide

Acetic acid
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Iron(III) nitrate nonahydrate

Ethyl acetate (EtOAc)

Diethyl ether (Et₂O)

Water

Sodium sulfate (Na₂SO₄)

Procedure:

In a round-bottomed flask open to the atmosphere, charge thianthrene (1.00 equiv),

dichloromethane, sodium bromide (5.00 mol%), acetic acid (75.0 mol%), and iron(III) nitrate

nonahydrate (1.00 equiv).[8]

Stir the resulting mixture vigorously at 25 °C for 4 hours.[2][8]

Dilute the reaction mixture with water and transfer it to a separatory funnel.[2][8]

Separate the aqueous and organic layers. Extract the aqueous layer twice with

dichloromethane.[2][8]

Combine the organic layers and wash twice with water.[2][8]

Dry the combined organic layer over sodium sulfate, filter, and wash the sodium sulfate with

dichloromethane.[2][8]

Concentrate the filtrate under reduced pressure to yield a beige solid.[2][8]

Break the solid into smaller pieces and stir in ethyl acetate for 30 minutes.[2][8]

Collect the microcrystals by filtration, wash with diethyl ether, and dry in vacuo to afford

thianthrene 5-oxide as a white powder.[2][8]

Protocol 2: Oxidation with m-Chloroperoxybenzoic Acid
(mCPBA)
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This method provides an alternative for the synthesis of thianthrene 5-oxide.

Materials:

Thianthrene (TA)

m-Chloroperoxybenzoic acid (mCPBA)

Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Procedure:

Dissolve m-chloroperoxybenzoic acid in dichloromethane.[4]

Add the mCPBA solution to a solution of thianthrene in dichloromethane.[4]

Stir the mixture in an ice water bath for 1 hour.[4]

Following the reaction, extract the mixture with a saturated sodium bicarbonate solution to

neutralize and remove excess mCPBA and m-chlorobenzoic acid.[4]

Further purification can be achieved through standard techniques such as recrystallization or

column chromatography.

Key Applications and Signaling Pathways
Thianthrene 5-oxide is a crucial intermediate in the synthesis of aryl thianthrenium salts,

which are versatile reagents for late-stage C-H functionalization. This process allows for the

direct modification of complex molecules at positions that are often difficult to access through

traditional synthetic methods.

The general workflow involves the activation of thianthrene 5-oxide, followed by the

thianthrenation of an arene, and subsequent functionalization.
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Synthesis of Thianthrene 5-Oxide C-H Functionalization Workflow
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Core workflow for the synthesis and application of thianthrene 5-oxide.

The mechanism of C-H thianthrenation is believed to proceed through a direct attack of the

arene on an activated form of thianthrene 5-oxide, such as O-trifluoroacetylthianthrene S-

oxide, or via a thianthrene dication intermediate under acidic conditions.[9] This process

exhibits remarkable para-selectivity for many substrates, which is attributed to the reversible

interconversion of Wheland-type intermediates before an irreversible deprotonation step.[9]

Thianthrene 5-oxide has also been employed as a mechanistic probe to determine the

electronic character of various oxygen-transfer agents.[10] The preferential oxidation at either

the sulfide or sulfoxide moiety provides insight into whether the oxidant is electrophilic or

nucleophilic in nature.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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